3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide

• IUPAC Name: 3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H12FN3O/c1-8-3-4-15-11(6-8)17-13(18)12-10(14)5-9(2)7-16-12/h3-7H,1-2H3,(H,15,17,18)
• InChI Key: ZYSCCHKGXQOWJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=C(C=C(C=N2)C)F
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide is a novel chemical compound that has recently gained attention in scientific research. This compound has shown potential for use in various fields, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of 3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a reduction in the growth and proliferation of cancer cells, as well as a reduction in the symptoms of Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, preliminary research has shown that this compound can have a variety of effects on the body, including reducing inflammation, improving cognitive function, and reducing the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide in lab experiments is its potential for use in the development of new drugs. This compound has shown promise in the treatment of various diseases, and its use in lab experiments could lead to the development of new and more effective treatments. However, there are also limitations to using this compound in lab experiments. For example, its complex synthesis process can make it difficult to produce in large quantities, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide. Some possible areas of research include:
1. Further studies on the mechanism of action of this compound to better understand how it works in the body.
2. Development of new drugs based on the structure of this compound for the treatment of various diseases.
3. Exploration of the potential use of this compound in the field of biological research, such as in the study of protein-protein interactions.
4. Investigation of the potential use of this compound as a diagnostic tool for the detection of certain diseases.
Conclusion:
In conclusion, this compound is a novel chemical compound that has shown potential for use in various scientific research applications. Its complex synthesis process and mechanism of action make it an interesting subject of study, and its potential for use in the development of new drugs makes it an exciting area of research. Further studies on this compound could lead to the development of new and more effective treatments for various diseases.

Synthesis Methods

The synthesis of 3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide is a complex process that involves several steps. The synthesis starts with the reaction of 4-methyl-2-pyridinecarboxaldehyde with 3-fluoro-5-methylpyridine-2-amine in the presence of an acid catalyst. This reaction produces the intermediate 3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carbaldehyde, which is then converted to the final product by reacting with ammonia in the presence of a reducing agent.

Scientific Research Applications

3-fluoro-5-methyl-N-(4-methylpyridin-2-yl)pyridine-2-carboxamide has shown potential for use in various scientific research applications. One of the most promising areas of research is in the field of medicinal chemistry. This compound has shown potential for use in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.